molecular formula C11H10Cl2N2O B8351049 [1-(2,6-Dichlorobenzyl)-1H-imidazol-5-yl]methanol

[1-(2,6-Dichlorobenzyl)-1H-imidazol-5-yl]methanol

Cat. No. B8351049
M. Wt: 257.11 g/mol
InChI Key: CRXCQADIASUKTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[1-(2,6-Dichlorobenzyl)-1H-imidazol-5-yl]methanol is a useful research compound. Its molecular formula is C11H10Cl2N2O and its molecular weight is 257.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1-(2,6-Dichlorobenzyl)-1H-imidazol-5-yl]methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1-(2,6-Dichlorobenzyl)-1H-imidazol-5-yl]methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

[1-(2,6-Dichlorobenzyl)-1H-imidazol-5-yl]methanol

Molecular Formula

C11H10Cl2N2O

Molecular Weight

257.11 g/mol

IUPAC Name

[3-[(2,6-dichlorophenyl)methyl]imidazol-4-yl]methanol

InChI

InChI=1S/C11H10Cl2N2O/c12-10-2-1-3-11(13)9(10)5-15-7-14-4-8(15)6-16/h1-4,7,16H,5-6H2

InChI Key

CRXCQADIASUKTD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)CN2C=NC=C2CO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

220 mg (0.74 mmol) of the compound from Example 32A were dissolved in 3 ml of THF, and 0.74 ml (0.74 mmol) of a 1 M solution of lithium aluminum hydride in THF was added dropwise at 0° C. The mixture was stirred at RT for 1 h. For work-up, 5 ml of a saturated potassium sodium tartrate solution were added with ice cooling, the mixture was diluted with 10 ml of ethyl acetate and the precipitated solid was filtered off. The crude product was purified chromatographically [Method 19]. This gave 188 mg (99% of theory) of the target compound.
Quantity
220 mg
Type
reactant
Reaction Step One
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Quantity
3 mL
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solvent
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[Compound]
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solution
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
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solvent
Reaction Step Two
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5 mL
Type
reactant
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Quantity
10 mL
Type
solvent
Reaction Step Four

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